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molecular formula C8H6ClIO B1642255 2-Iodo-5-methylbenzoyl chloride

2-Iodo-5-methylbenzoyl chloride

Cat. No. B1642255
M. Wt: 280.49 g/mol
InChI Key: OXNKNUPGTNVGHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09174977B2

Procedure details

To a solution of 5-methyl-2-iodobenzoic acid (3.0 g, 11.4 mmol) in toluene (150 mL), SOCl2 (8.35 mL, 114 mmol) was added and the mixture was heated at 100° C. for 3 hours. The solvent was concentrated in vacuum and the residue was co-evaporated from toluene twice to give the title compound as a grey solid. Yield (3.2 g, 100%)
Name
5-methyl-2-iodobenzoic acid
Quantity
3 g
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
8.35 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
150 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([I:11])=[C:6]([CH:10]=1)[C:7](O)=[O:8].O=S(Cl)[Cl:14]>C1(C)C=CC=CC=1>[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([I:11])=[C:6]([CH:10]=1)[C:7]([Cl:14])=[O:8]

Inputs

Step One
Name
5-methyl-2-iodobenzoic acid
Quantity
3 g
Type
reactant
Smiles
CC=1C=CC(=C(C(=O)O)C1)I
Name
SOCl2
Quantity
8.35 mL
Type
reactant
Smiles
O=S(Cl)Cl
Name
toluene
Quantity
150 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The solvent was concentrated in vacuum

Outcomes

Product
Name
title compound
Type
product
Smiles
CC=1C=CC(=C(C(=O)Cl)C1)I

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.